Cas no 33641-89-3 (Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-)
33641-89-3 structure
Product Name:Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
CAS No:33641-89-3
MF:C12H18O
MW:178.270723819733
CID:1459153
Update Time:2024-08-23
Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
- 1-Ethoxy-2-methyl-4-(1-methylethyl)benzene
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- Inchi: 1S/C12H18O/c1-5-13-12-7-6-11(9(2)3)8-10(12)4/h6-9H,5H2,1-4H3
- InChI Key: JRLDRERIHMGQNM-UHFFFAOYSA-N
- SMILES: CCOC1C(C)=CC(C(C)C)=CC=1
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 0.908±0.06 g/cm3(Predicted)
- Boiling Point: 239.7±19.0 °C(Predicted)
- PSA: 9.23
Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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